![molecular formula C13H18FNO2 B1453351 1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-ol CAS No. 1258693-80-9](/img/structure/B1453351.png)
1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-ol
Overview
Description
1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-ol, also known as 4-FEP, is a compound belonging to the class of organic compounds known as piperidines. It is composed of a piperidine core with a 4-fluorophenoxy substituent at the 2-position. 4-FEP is an important synthetic intermediate for a variety of organic compounds and has been widely studied for its various applications in organic synthesis.
Scientific Research Applications
Synthesis of Bioactive Molecules
Piperidine derivatives, such as 1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-ol, are crucial in the synthesis of bioactive molecules. They serve as key intermediates in the construction of complex pharmaceutical compounds due to their versatile chemical structure that allows for various functionalizations .
Development of Central Nervous System (CNS) Drugs
The piperidine moiety is a common feature in drugs targeting the CNS. This compound’s structural similarity to natural neurotransmitters can be exploited to design novel therapeutic agents for treating neurological disorders .
Anti-Cancer Research
Piperidine derivatives have shown potential in anti-cancer research. Their ability to interact with biological targets, such as DNA or proteins, makes them suitable candidates for the development of oncology drugs .
Antimicrobial Agents
Research into antimicrobial agents often includes piperidine derivatives due to their efficacy in disrupting bacterial cell walls or inhibiting essential enzymes required for microbial survival .
Cardiovascular Drug Development
Cardiovascular diseases often require drugs that can modulate blood pressure or heart rate. Piperidine derivatives can be designed to affect ion channels or receptors involved in cardiovascular regulation .
Agricultural Chemicals
In the agricultural sector, piperidine derivatives are used to create pesticides and herbicides. Their structural adaptability allows for the synthesis of compounds that are selective and effective against various pests and weeds .
Material Science
Piperidine derivatives are also explored in material science for the synthesis of organic semiconductors, which are essential for creating flexible electronic devices .
Analytical Chemistry
Lastly, in analytical chemistry, these compounds can be used as reagents or standards due to their well-defined chemical properties, aiding in the identification and quantification of other substances .
properties
IUPAC Name |
1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FNO2/c14-11-3-5-13(6-4-11)17-9-8-15-7-1-2-12(16)10-15/h3-6,12,16H,1-2,7-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUBMBDUWFXFNSW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CCOC2=CC=C(C=C2)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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